Cas no 13951-70-7 ((8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one)

sixteen α- Hydroxyprednisolone is a metabolite of the 22 (R) epimer configuration of glucocorticoid budesonide, which is metabolized by CYP3A enzyme

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one structure

13951-70-7 structure

Product Name:(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one

CAS No:13951-70-7

Molecular Formula:C₂₁H₂₈O₆

Molecular Weight:376.4434

MDL:MFCD15146336

CID:49558

PubChem ID:11047056

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Properties

Names and Identifiers

- 16alpha-hydroxyprednisolone
- 11a,16b,17,21-tetrahydroxy-pregna-1,4-diene-3,20-dione
- 16α-hydroxy-prednisolone
- 16a-Hydroxyprednisolone
- 16α-Hydroxyprednisolone
- (8S,9S,10R,11S,13S,14S,16R,17S)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
- 11B,16A,17A,21-TETRAHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
- 11β,16α,17α,21-Tetra
- 11β,16α,17α,21-Tetrahydroxypregna-1,4-diene-3,20-dione
- 16α-hydroxy-prednisonlone
- 16b
- 20-dione
- 4-diene-3
- Einecs 237-731-1
- Budesonide impurity A
- 16a-Hydroxypredisolone
- 16α-Hydroxyprednisolon
- 16A-HYDROXY-PREDNISOLONE
- Budesonide EP Impurity A
- (8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,
- C21H28O6
- Pregna-1,4-diene-3,20-dione, 11,16,17,21-tetrahydroxy-, (11b,16a)-
- OH-PRED
- A807552
- BCP0726000097
- 13951-70-7
- 11beta,16alpha,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione (16alpha-Hydroxyprednisolone)
- Q-101381
- Pregna-1,4-diene-3,20-dione, 11,16,17,21-tetrahydroxy-, (11beta,16alpha)-
- A-hydroxy-prednisolone
- BCP04133
- 11beta,16alpha,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione; Budesonide Imp. A (EP); 16alpha-Hydroxyprednisolone; Budesonide Impurity A
- UNII-SW97540DC2
- HY-117580
- BCP9000061
- Q27289433
- AC1111
- 11beta,16alpha,17alpha,21-tetrahydroxypregna-1,4-diene-3,20-dione
- 11?,16?,17?,21-Tetrahydroxypregna-1,4-diene-3,20-dione
- 16alpha-Hydroxyprednisolone (11beta,16alpha,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione)
- CHEMBL3542319
- Pregna-1,4-diene-3,20-dione, 11,16,17,21-tetrahydroxy-, (11.beta.,16.alpha.)-
- DTXSID20930496
- SEKYBDYVXDAYPY-ILNISADRSA-N
- 16.ALPHA.-HYDROXYPREDNISOLONE
- CS-0066553
- MFCD00872019
- 11-Beta,16-Alpha,17-Alpha,21-Tetrahydroxypregna-1,4-diene-3,20-dione
- (9S,10R,11S,13S,14S,16R,17S)-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
- A-Hydroxyprednisolone
- (8S,9S,10R,11S,13S,14S,16R,17S)-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
- 16alpha-Hydroxy-prednisonlone
- 11beta,16alpha,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione
- AKOS025286083
- SW97540DC2
- EC 237-731-1
- BUDESONIDE IMPURITY A [EP IMPURITY]
- (11beta,16alpha)-11,16,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
- (11?,16?)-11,16,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione
- 16
- SCHEMBL145096
- BUDESONIDE IMPURITY A (EP IMPURITY)
- 16?-Hydroxyprednisolone
- (8S,9S,10R,11S,13S,14S,16R,17S)-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
- EINECS 237-731-1
- 16alpha-Hydroxyprednisolone
- 11b,16a,17a,21-Tetrahydroxypregna-1,4-diene-3,20-dione
- +Expand
- MDL： MFCD15146336
- InChIKey： SEKYBDYVXDAYPY-VUSYKTSUSA-N
- Inchi： 1S/C21H28O6/c1-19-6-5-12(23)7-11(19)3-4-13-14-8-16(25)21(27,17(26)10-22)20(14,2)9-15(24)18(13)19/h5-7,13-16,18,22,24-25,27H,3-4,8-10H2,1-2H3/t13-,14-,15-,16+,18+,19-,20-,21-/m1/s1
- SMILES： O([H])[C@@]1(C(C([H])([H])O[H])=O)[C@]([H])(C([H])([H])[C@]2([H])[C@@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])=C([H])[C@@]4(C([H])([H])[H])[C@]3([H])[C@@]([H])(C([H])([H])[C@]21C([H])([H])[H])O[H])=O)O[H]

Computed Properties

Exact Mass: 376.18900
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 376.189
Heavy Atom Count: 27
Complexity: 756
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 115

Experimental Properties

LogP: 0.52840
PSA: 115.06000
Refractive Index: 1.629
Boiling Point: 591.5℃ at 760 mmHg
Melting Point: 245-250°C
Vapor Pressure: No data available
Flash Point: 325.6±26.6 °C
Color/Form: No data avaiable
Specific Rotation: +74.0° - +80.0° (c=1, MeOH)
Density: 1.4±0.1 g/cm3

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Security Information

Safety Instruction： H360 (28.12%) H361 (65.62%) H362 (28.12%)
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store long-term at -20°C
Signal Word：Warning

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Customs Data

HS CODE：2937210000
Customs Data：

China Customs Code:
2914400090

Overview:

2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001BN0-5g	Pregna-1,4-diene-3,20-dione, 11,16,17,21-tetrahydroxy-, (11β,16α)-	13951-70-7	≥97%	5g	$69.00	2024-06-21
A2B Chem LLC	AA60940-1g	16Alpha-hydroxyprednisolone	13951-70-7	≥98%	1g	$29.00	2024-04-20
abcr	AB507610-1 g	16alpha-Hydroxyprednisolone, 95%; .	13951-70-7	95%	1g	€105.50	2022-07-29
ChemScence	CS-0066553-100mg	16α-Hydroxyprednisolone	13951-70-7	98.08%	100mg	$50.0	2022-04-27
eNovation Chemicals LLC	D696278-5g	(11beta,16alpha)-11,16,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione	13951-70-7	97%	5g	$100	2022-09-07
MedChemExpress	HY-117580-10mM*1mLinDMSO	16α-Hydroxyprednisolone	13951-70-7	98.08%	10mM*1mLinDMSO	￥550	2022-03-28
TRC	T296075-50mg	11b,16a,17a,21-Tetrahydroxypregna-1,4-diene-3,20-dione	13951-70-7		50mg	$ 176.00	2023-09-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBT4252-5g	(8S,9S,10R,11S,13S,14S,16R,17S)-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one	13951-70-7	97%	5g	￥257.0
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T302804-25g	(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one	13951-70-7	97%	25g	¥1148.90	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S24660-5g	(8S,9S,10R,11S,13S,14S,16R,17S)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one	13951-70-7	97%	5g	¥699.0	2024-07-19

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Synthesis

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Suppliers

WuHan Dong Kang Yuan technology co., LTD

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Wuhan DCSK Chemical Reagent Co., LTD

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(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Related Literature

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Solvents and Organic Chemicals Organic Compounds

13951-70-7 ((8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:13951-70-7)11β,16α,17,21-tetrahydroxypregna-1,4-diene-3,20-dione

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:13951-70-7)(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one

Purity:99%/99%

Quantity:50.0g/100.0g

Price($):212.0/404.0

Cas no 13951-70-7 ((8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one)

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Security Information

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Price

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Synthesis

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Suppliers

(8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one Related Literature

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13951-70-7 ((8R,9R,10S,11R,13R,14R,16S,17R)-11,16,17-Trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one) Related Products